Cas no 1361688-53-0 (2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol)

• Product Name: 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol
• CAS No: 1361688-53-0
• MF: C₁₂H₆Cl₂F₂O
• MW: 275.078248500824
• CID: 4991597
• Update Time: 2025-06-08

2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol

• Inchi： 1S/C12H6Cl2F2O/c13-6-1-2-7(9(14)3-6)8-4-10(15)11(16)5-12(8)17/h1-5,17H
• InChI Key： MYMAHGOBMCXYJE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(=CC=1O)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2

Additional information on 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol

Introduction to 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol (CAS No. 1361688-53-0)

2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol (CAS No. 1361688-53-0) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive biphenyl core with multiple halogen substituents, making it a valuable candidate for various applications ranging from drug discovery to advanced material development.

The molecular structure of 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol consists of two phenyl rings connected by a single bond, with chlorine atoms at the 2' and 4' positions and fluorine atoms at the 4 and 5 positions on the second phenyl ring. The presence of these halogens imparts unique physical and chemical properties to the molecule, such as enhanced stability, solubility, and reactivity. These properties make it an attractive starting material for synthetic transformations and a potential lead compound in drug development.

Recent studies have highlighted the potential of 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol in various research areas. In the realm of pharmaceutical research, this compound has shown promise as a scaffold for the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its use in the design of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The ability to fine-tune the electronic properties of the biphenyl core through strategic substitution has allowed scientists to optimize the pharmacological profiles of derived compounds.

In materials science, 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol has been investigated for its potential applications in organic electronics and photovoltaic devices. The presence of halogen substituents can significantly influence the electronic properties of organic semiconductors, leading to improved performance in terms of charge transport and light absorption. Studies have demonstrated that derivatives of this compound exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance electronic devices.

The synthesis of 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions and nucleophilic aromatic substitution reactions. Advances in catalytic methods have further streamlined these processes, enabling more efficient production of this valuable compound.

In addition to its potential applications in drug discovery and materials science, 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol has also been studied for its environmental impact. Research has focused on understanding its biodegradability and potential toxicity to ensure its safe use in various industries. Preliminary studies suggest that this compound exhibits low toxicity and good biodegradability under controlled conditions, which is a positive indicator for its broader application.

The ongoing research into 2',4'-Dichloro-4,5-difluoro-biphenyl-2-ol underscores its importance as a versatile chemical building block with a wide range of potential applications. As new synthetic methods continue to be developed and optimized, it is likely that this compound will play an increasingly significant role in advancing scientific knowledge and technological innovation.